Strategic design of an NIR probe for viscosity imaging in inflammatory and non-alcoholic steatohepatitis mice†
Chemical Communications Pub Date: 2023-11-10 DOI: 10.1039/D3CC04041K
Abstract
Two novel near-infrared (NIR) fluorescent probes Cy-Vis1 and Cy-Vis2 with large Stokes shifts (>100 nm) were constructed using a “symmetry collapse” strategy. Notably, Cy-Vis2 was significantly more sensitive to viscosity than Cy-Vis1 through an enhanced intramolecular interaction strategy. The fluorescence intensities of Cy-Vis1 and Cy-Vis2 exhibited increases, by 7.6- and 19.9-fold, respectively, across the viscosity range from 0.8 cp to 359.9 cp. Cy-Vis2 was successfully used to visualize viscosity abnormalities in lipopolysaccharide (LPS)-induced inflammatory and NASH model mice.
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